Cas no 54899-96-6 (2-Heptanone, 1,3,3-tribromo-)

• Product Name: 2-Heptanone, 1,3,3-tribromo-
• CAS No: 54899-96-6
• MF: C₇H₁₁Br₃O
• MW: 350.873640298843
• CID: 353344
• PubChem ID: 21774997
• Update Time: 2025-04-19

2-Heptanone, 1,3,3-tribromo- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 1,3,3-tribromo-
• 1,3,3-tribromoheptan-2-one
• DTXSID40617914
• 54899-96-6
• 1,3,3-tribromo-2-heptanone

• Inchi： 1S/C7H11Br3O/c1-2-3-4-7(9,10)6(11)5-8/h2-5H2,1H3
• InChI Key： OVWMQEIGPZGSQD-UHFFFAOYSA-N
• SMILES： BrC(C(CBr)=O)(CCCC)Br

Computed Properties

• Exact Mass: 347.83593
• Monoisotopic Mass: 347.83600g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-haloketones